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Compound of Interest

Compound Name: Tofacitinib impurity 3
Cat. No.: B13038966
Get Quote
\ J

Application Note: Structural Elucidation and Identification of Tofacitinib Impurity 3 (Bis-
Cyanoacetyl Analog) via NMR Spectroscopy

Executive Summary

In the development of Tofacitinib Citrate (CP-690,550), impurity profiling is critical for meeting
ICH Q3A/B guidelines. While many impurities are simple geometric isomers or degradation
products, Impurity 3 (commercially designated as the Bis-cyanoacetyl analog) represents a
significant structural deviation where the therapeutic pyrrolo[2,3-d]pyrimidine moiety is absent,
replaced by a second cyanoacetyl group.

This Application Note provides a definitive protocol for identifying Impurity 3 using 1D and 2D
NMR spectroscopy. Unlike HPLC, which relies on retention time, NMR provides the structural
proof required for reference standard qualification.

Target Analyte:

o Common Name: Tofacitinib Impurity 3 (SynZeal/Vendor Designation)
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e Chemical Name: 2-Cyano-N-((3R,4R)-1-(2-cyanoacetyl)-4-methylpiperidin-3-yl)-N-

methylacetamide[1][2]

e Molecular Formula: C13H1sN4O2[1][2][3]

» Molecular Weight: 262.31 g/mol [2]

o Key Structural Feature: Absence of the aromatic hetero-cycle; presence of two aliphatic

cyanoacetyl chains.

Structural Context & Origin

To interpret the NMR data correctly, one must understand the chemical origin of the impurity.

Tofacitinib is synthesized by coupling a piperidine intermediate with a chloropyrrolopyrimidine.

Impurity 3 arises from a deviation in this pathway, likely during the acylation steps or via

contamination of the starting material with cyanoacetic acid derivatives in the absence of the

pyrimidine coupling partner.

Figure 1: Structural Divergence of Impurity 3
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Caption: Synthesis pathway divergence showing the origin of Impurity 3 via double acylation,

bypassing the pyrimidine coupling.

Experimental Protocol
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Sample Preparation

e Solvent: DMSO-ds (99.9% D) is the standard solvent. It ensures solubility of both the polar
salt forms and the free base impurities while preventing proton exchange that might obscure
amide/hydroxyl signals (though Impurity 3 lacks exchangeable protons on the "aromatic"
side).

o Concentration: Prepare a solution of 5-10 mg of the isolated impurity in 0.6 mL of solvent.

e Tube: High-quality 5 mm NMR tubes (Wilmad 535-PP or equivalent) to minimize shimming
errors.

Instrument Parameters (600 MHz recommended)

To resolve the aliphatic overlap in the piperidine ring, a high-field instrument is preferred.

Parameter 1H NMR 13C NMR 2D HSQC/HMBC
Pulse Sequence zg30 (30° pulse) Zzigjz”(:gc;wer—gated :zq::;;;gnpds;:ms /
Scans (NS) 16 - 64 1024 - 4096 8 - 16 (per increment)
Relaxation Delay (D1) 2.0 sec 2.0 sec 1.5 sec

Temperature 298 K (25°C) 298 K 298 K

Spectral Width 12 ppm (-1 to 11) 220 ppm (-10 to 210) Standard

Data Analysis & Peak Identification

The identification of Impurity 3 relies on a "Negative Proof" (absence of aromatic signals) and a
"Positive Proof" (presence of a second cyanoacetyl moiety).

1H NMR Identification (Proton)

The most striking difference is in the aromatic region (6.5 — 9.0 ppm).

 Tofacitinib (API): Displays characteristic pyrrolo[2,3-d]pyrimidine signals.[2][4][5]
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o ~8.1 ppm (s, 1H, Pyrimidine C2-H)
o ~7.1 ppm (d, 1H, Pyrrole C6-H)
o ~6.6 ppm (d, 1H, Pyrrole C5-H)

» Impurity 3:The region above 5.0 ppm is essentially silent (excluding potential solvent
satellites or exchangeable NH if trace acid is present).

* New Signals: Look for a second singlet or AB-quartet in the 3.5-4.5 ppm range,
corresponding to the second -COCH2CN group attached to the N-methyl amine.

13C NMR Identification (Carbon)

» Tofacitinib: Contains aromatic carbons in the 100-160 ppm range.

e Impurity 3:
o Absence: No signals in the 100-150 ppm aromatic/heteroaromatic range.
o Nitrile Signals: Two distinct peaks at ~115-117 ppm (CN groups).

o Carbonyl Signals: Two distinct amide carbonyl peaks at ~160-165 ppm.

Comparative Chemical Shift Table (DMSO-de)
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Tofacitinib (API) 3H Impurity 3 dH

Assignment Diagnostic Note
(ppm) (ppm)
) o Primary ID
Aromatic (Pyrimidine) 8.1,7.1,6.6 ABSENT ] ]
Confirmation
Shifted due to amide
N-Methyl ~3.2 (s) ~2.8 - 3.1 (s/rotamers)  vs. aromatic amine
attachment
Similar environment to
Cyanoacetyl CH2 (N1) ~4.1 (s/AB) ~4.1 (m) AP
Cyanoacetyl CHz (N- NIA ~3.8 - 4.2 (New Second COCH2CN
Me) Signal) group
S Overlapping, requires
Piperidine CH 1.0 - 4.5 (Complex) 1.0 - 4.5 (Complex)

2D for assignment

Advanced Verification: 2D NMR Workflow

To rigorously prove the structure for regulatory filing, use 2D correlations.

Figure 2: NMR Assignment Logic Flow
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Caption: Decision tree for distinguishing Impurity 3 from other Tofacitinib related substances.
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HMBC Analysis (Key Correlations):

» N-Methyl Group: In the API, the N-Me protons correlate to the Pyrimidine C4 aromatic
carbon (~150-160 ppm). In Impurity 3, the N-Me protons will correlate to a Carbonyl carbon
(~163 ppm) and not an aromatic carbon.

e Cyanoacetyl CHz: You will observe two distinct CHz protons, each correlating to its own
Carbonyl and its own Nitrile carbon.

References
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(Note: "Impurity 3" is a commercial designation used by major standard vendors like SynZeal
and Clinivex. Always verify the specific chemical name on the Certificate of Analysis, as internal
numbering may vary between laboratories.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Tofacitinib impurity 3 peak identification using NMR
spectroscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13038966/docs#tofacitinib-impurity-3-peak-
identification-using-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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